Cas no 113934-28-4 (1H-1,2,3-Triazole-4-carboxaldehyde, 1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[3-(trifluoromethyl)phenyl]-
• CAS No: 113934-28-4
• MF: C₁₀H₆F₃N₃O
• MW: 241.169352054596
• CID: 3630030
• PubChem ID: 13900184
• Update Time: 2025-04-22

1H-1,2,3-Triazole-4-carboxaldehyde, 1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[3-(trifluoromethyl)phenyl]-
• 1-(3-(Trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carbaldehyde
• AB57169
• GEXUZTOOEUEWQT-UHFFFAOYSA-N
• 1-(3-(Trifluoromethyl)phenyl)-1H-1,2,3-triazole-4-carboxaldehyde
• 1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• 113934-28-4
• 1-[3-(Trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxaldehyde
• F2157-1111
• AKOS015150534
• CHEMBL4173307
• DTXSID901170786

• Inchi： 1S/C10H6F3N3O/c11-10(12,13)7-2-1-3-9(4-7)16-5-8(6-17)14-15-16/h1-6H
• InChI Key： GEXUZTOOEUEWQT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 241.04629631Da
• Monoisotopic Mass: 241.04629631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.8Ų